Cas no 134524-84-8 ((S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium)

(S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium is a chiral ruthenium complex widely employed in asymmetric catalysis, particularly in hydrogenation and transfer hydrogenation reactions. Its key advantages include high enantioselectivity, stability under reaction conditions, and compatibility with a broad range of substrates. The binaphthyl backbone and diphenylphosphine ligands contribute to its rigid, well-defined chiral environment, enabling precise stereocontrol. This complex is especially valuable in pharmaceutical and fine chemical synthesis, where optically pure intermediates are critical. Its robust performance and reproducibility make it a preferred choice for academic and industrial applications requiring efficient asymmetric transformations.
(S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium structure
134524-84-8 structure
Product Name:(S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium
CAS No:134524-84-8
MF:C44H32Cl2P2Ru
MW:794.648410797119
MDL:MFCD01073794
CID:64318
PubChem ID:87560343
Update Time:2025-10-30

(S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium Chemical and Physical Properties

Names and Identifiers

    • Dichloro[(R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium (II)
    • [(S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium(II) Dichloride
    • Dichloro[(S)-(-)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium(II)
    • (S)-(2,2'-Bis (Dphenytphosphino) -1,1 '-Binaphthyl) DichloroRuthenium
    • [(S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichlororuthenium
    • Dichloro [(S)-(-)-2,2'-bis(diphenylphosphino)-1,1-binaphthyl]ruthenium(II)
    • Dichloro[(R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphathyl] ruthenium(II)
    • -binaphthyl]ruthenium(II),(S-BINAP)RuCl2
    • -bis(diphenylphosphino)-1,1&#039
    • [(1S)-[1,1′-Binaphthalene]-2,2′-diylbis[diphenylphosphine-κP]]dichloro-ruthenium
    • Dichloro[(S)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium(II)
    • [1-(2-diphenylphosphanyl-1-naphthyl)-2-naphthyl]-diphenyl-phosphane; ruthenium(2+); dichloride
    • B3068
    • B3067
    • [(R)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium(II) Dichloride
    • Dichloro[(S)-2,2'-bis-(diphe
    • Dichloro[(S)-2,2-Bis(Diphenylphosphino)-1,1-Binaphthyl]Ruthenium(II)
    • Dichloro[(R)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium(II)
    • [1-(2-diphenylphosphanylnaphthalen-1-yl)naphthalen-2-yl]-diphenylphosphane;ruthenium(2+);dichloride
    • D77768
    • A888339
    • AS-74704
    • dichloro [(R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium (II)
    • MFCD01073794
    • (S)-[2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichlororuthenium, 95%
    • YEKBVMDAGDTOQB-UHFFFAOYSA-L
    • DICHLORO[(S)-(-)-,2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]RUTHENIUM (II)
    • AMY11692
    • R-[2,2''-Bis(diphenylphosphino)-1,1''-binaphthyl]dichlororuthenium
    • Dichloro [(R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphathyl] ruthenium(II)
    • SCHEMBL187643
    • RuCl2(BINAP)
    • Ruthenium, [(1R)-[1,1'-binaphthalene]-2,2'-diylbis[diphenylphosphine-kappaP]]dichloro-, (SP-4-2)- (9CI)
    • 132071-87-5
    • 134524-84-8
    • Dichloro[(R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium(II)
    • AKOS015909845
    • (R)-[2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichlororuthenium, 95%
    • F16613
    • [2'-(diphenylphosphanyl)-[1,1'-binaphthalen]-2-yl]diphenylphosphane; dichlororuthenium
    • dichlororuthenium;[1-(2-diphenylphosphanylnaphthalen-1-yl)naphthalen-2-yl]-diphenylphosphane
    • Dichloro [(R)-(+)-2,2\\'-bis(diphenylphosphino)-1,1\\'-binaphathyl] ruthenium(II)
    • BINAP; DICHLORORUTHENIUM
    • (S)-[2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichlororuthenium
    • (S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium
    • MDL: MFCD01073794
    • Inchi: 1S/C44H32P2.2ClH.Ru/c1-5-19-35(20-6-1)45(36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)46(37-23-9-3-10-24-37)38-25-11-4-12-26-38;;;/h1-32H;2*1H;/q;;;+2/p-2
    • InChI Key: YEKBVMDAGDTOQB-UHFFFAOYSA-L
    • SMILES: [Ru](Cl)Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C=CC=CC2=C1C1=C2C=CC=CC2=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 794.04000
  • Monoisotopic Mass: 794.039971g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 7
  • Complexity: 797
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: >300 °C
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 27.18000
  • LogP: 3.18440
  • Vapor Pressure: No data available
  • Solubility: Not determined
  • Sensitiveness: air sensitive

(S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36/37
  • Hazardous Material Identification: Xi
  • Storage Condition:Inert atmosphere,2-8°C
  • Risk Phrases:R36/37/38

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(S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium Production Method

(S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium Suppliers

Amadis Chemical Company Limited
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(CAS:134524-84-8)(S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium
Order Number:A887892
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:22
Price ($):170.0
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:134524-84-8)DICHLORO[(R)-(+)-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]RUTHENIUM (II)
Order Number:sfd13189
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
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Additional information on (S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium

Recent Advances in the Application of (S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium (CAS: 134524-84-8) in Chemical and Pharmaceutical Research

The compound (S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium (CAS: 134524-84-8), commonly referred to as (S)-BINAP-RuCl2, has garnered significant attention in recent years due to its versatile applications in asymmetric catalysis and pharmaceutical synthesis. This research brief aims to summarize the latest findings and advancements related to this chiral ruthenium complex, highlighting its role in facilitating enantioselective transformations and its potential in drug development.

Recent studies have demonstrated the efficacy of (S)-BINAP-RuCl2 in asymmetric hydrogenation reactions, a critical process in the synthesis of chiral pharmaceuticals. For instance, a 2023 study published in the Journal of the American Chemical Society showcased its use in the enantioselective hydrogenation of β-keto esters, yielding high enantiomeric excess (ee) values (>95%). This advancement is particularly relevant for the production of active pharmaceutical ingredients (APIs) with stringent stereochemical requirements, such as antihypertensive and antiviral drugs.

In addition to hydrogenation, (S)-BINAP-RuCl2 has been employed in C-C bond-forming reactions, including asymmetric allylic alkylation and cross-coupling reactions. A notable example is its application in the synthesis of chiral biaryl compounds, which serve as key intermediates in the development of kinase inhibitors and other targeted therapies. Researchers have optimized reaction conditions to enhance the catalyst's turnover number (TON) and reduce metal leaching, addressing industrial scalability challenges.

The mechanistic insights into (S)-BINAP-RuCl2-catalyzed reactions have also been elucidated through advanced spectroscopic techniques and computational modeling. Density functional theory (DFT) studies have revealed the role of the chiral BINAP ligand in stabilizing transition states and controlling enantioselectivity. These findings provide a foundation for the rational design of next-generation catalysts with improved performance and substrate scope.

Beyond synthetic applications, (S)-BINAP-RuCl2 has shown promise in medicinal chemistry. Recent investigations have explored its use as a metallodrug scaffold, leveraging the ruthenium center's redox activity for targeted cancer therapy. Preliminary in vitro studies indicate that Ru(II) complexes derived from (S)-BINAP exhibit selective cytotoxicity against cancer cell lines while sparing normal cells, suggesting potential as chemotherapeutic agents.

In conclusion, (S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium (CAS: 134524-84-8) continues to be a cornerstone in asymmetric catalysis and pharmaceutical research. Its versatility, coupled with ongoing advancements in catalyst design and application, underscores its enduring relevance in the field. Future research directions may focus on expanding its utility in green chemistry and exploring novel therapeutic applications.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:134524-84-8)(S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium
A887892
Purity:99%
Quantity:5g
Price ($):170.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:134524-84-8)DICHLORO[(R)-(+)-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]RUTHENIUM (II)
sfd13189
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email